Cas no 1214374-53-4 (4'-Fluoro-4-nitrobiphenyl-3-carboxylic acid)

• Product Name: 4'-Fluoro-4-nitrobiphenyl-3-carboxylic acid
• CAS No: 1214374-53-4
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 4998613
• Update Time: 2025-05-20

4'-Fluoro-4-nitrobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-4-nitrobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H8FNO4/c14-10-4-1-8(2-5-10)9-3-6-12(15(18)19)11(7-9)13(16)17/h1-7H,(H,16,17)
• InChI Key： BZAKQDNQWPGQIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1

Additional information on 4'-Fluoro-4-nitrobiphenyl-3-carboxylic acid

4'-Fluoro-4-nitrobiphenyl-3-carboxylic Acid (CAS No. 1214374-53-4): An Overview of Its Structure, Synthesis, and Applications

4'-Fluoro-4-nitrobiphenyl-3-carboxylic acid (CAS No. 1214374-53-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its biphenyl core, which is substituted with a fluoro group at the 4' position and a nitro group at the 4 position, along with a carboxylic acid moiety at the 3 position of the second phenyl ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 4'-fluoro-4-nitrobiphenyl-3-carboxylic acid is C₁₅H₉FNO₄, and its molecular weight is approximately 286.23 g/mol. The compound exhibits high thermal stability and solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in a wide range of applications, from pharmaceutical research to the development of advanced materials.

In the realm of medicinal chemistry, 4'-fluoro-4-nitrobiphenyl-3-carboxylic acid has been explored as a potential lead compound for the development of novel therapeutic agents. Recent studies have focused on its ability to modulate specific biological targets, such as enzymes and receptors involved in various disease pathways. For instance, researchers have investigated its potential as an inhibitor of protein kinases, which are key enzymes implicated in cancer and inflammatory diseases. The presence of the fluoro and nitro groups provides opportunities for fine-tuning the compound's pharmacological properties through further chemical modifications.

The synthesis of 4'-fluoro-4-nitrobiphenyl-3-carboxylic acid typically involves multi-step procedures that leverage well-established organic reactions. One common approach involves the coupling of 3-bromobenzoic acid with 4-fluorophenylboronic acid to form the biphenyl core, followed by nitration at the 4 position. This method offers high yields and good selectivity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact, such as using green chemistry principles and catalytic methods.

In addition to its pharmaceutical applications, 4'-fluoro-4-nitrobiphenyl-3-carboxylic acid has found utility in materials science. Its rigid biphenyl structure and functional groups make it an attractive building block for the synthesis of liquid crystals, polymers, and other advanced materials. Liquid crystals derived from this compound exhibit unique optical properties that are useful in display technologies and optical devices. Furthermore, the carboxylic acid group can be readily functionalized to introduce additional functionalities, enhancing the material's performance in specific applications.

The environmental impact of 4'-fluoro-4-nitrobiphenyl-3-carboxylic acid is an important consideration in its use and disposal. Studies have shown that while the compound itself is not highly toxic, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are actively working on developing more sustainable synthetic methods and exploring biodegradable alternatives to further reduce its ecological footprint.

In conclusion, 4'-fluoro-4-nitrobiphenyl-3-carboxylic acid (CAS No. 1214374-53-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for developing novel therapeutic agents and advanced materials with tailored properties. Ongoing research continues to uncover new applications and optimize synthetic methods, ensuring that this compound remains a valuable asset in various scientific disciplines.